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Compound of Interest

Compound Name: HAMNO

Cat. No.: B1672936

This document provides essential safety and logistical information for the proper disposal of
HAMNO (NSC111847), a novel protein interaction inhibitor of replication protein A (RPA).[1]
The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.

Safety and Handling Summary

Prior to disposal, it is crucial to understand the hazards associated with HAMNO. It is harmful if
swallowed and is very toxic to aquatic life with long-lasting effects.[2] Adherence to proper
personal protective equipment (PPE) and handling procedures is mandatory.
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Hazard Category GHS Classification Precautionary Statement
Acute Toxicity Oral (Category 4) H302: Harmful if swallowed.[2]
] o Acute (Category 1), Chronic H410: Very toxic to aquatic life
Aquatic Toxicity ) )
(Category 1) with long lasting effects.[2]

P264: Wash skin thoroughly

Handling - ]
after handling.[2]

P270: Do not eat, drink or
- smoke when using this

product.[2]

P273: Avoid release to the

environment.[2]

Safety goggles with side-
) ) shields, protective gloves,
Personal Protective Equipment - ) } )
impervious clothing, and a

suitable respirator.[2]

Step-by-Step Disposal Protocol

The primary directive for the disposal of HAMNO is to entrust it to an approved waste disposal
plant.[2] The following steps outline the procedure for preparing HAMNO waste for collection by
a certified hazardous waste management service.

1. Personal Protective Equipment (PPE) Confirmation:

e Ensure you are wearing the appropriate PPE before handling HAMNO waste. This includes
safety goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat. A
respirator should be used if there is a risk of aerosol formation.[2]

2. Waste Segregation:

o Collect all HAMNO-contaminated materials in a dedicated, properly labeled hazardous waste
container.

e This includes:
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o Unused or expired HAMNO solid powder or solutions.

o Contaminated consumables such as pipette tips, tubes, and flasks.

o Contaminated PPE (gloves, etc.).

Do not mix HAMNO waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management guidelines.

. Container Management:

Use a container that is compatible with the chemical nature of the waste. The container must
have a secure, tight-fitting lid to prevent leaks or spills.[2]

Label the waste container clearly with "Hazardous Waste," the full chemical name "HAMNO
(NSC111847)," and the appropriate hazard pictograms (e.g., harmful, environmentally
hazardous).

. Handling Spills:

In the event of a spill, collect the spillage immediately.[2]

For solid spills, carefully sweep or scoop the material to avoid dust generation and place it in
the designated hazardous waste container.

For liquid spills, use an appropriate absorbent material, and then place the contaminated
absorbent into the hazardous waste container.

Avoid allowing the product to enter drains, water courses, or the soil.[2]

. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated area designated for
hazardous waste storage.[]

Keep the container away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]
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6. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup.

» Follow all institutional and local regulations for the final disposal of the hazardous waste
container. The ultimate disposal method must be carried out by an approved waste disposal
plant.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of HAMNO.

Preparation & Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for HAMNO
(NSC111847)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672936#hamno-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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